Cas no 2229241-83-0 (2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole)

• Product Name: 2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole
• CAS No: 2229241-83-0
• MF: C₆H₆ClNOS
• MW: 175.635939121246
• CID: 5856691
• PubChem ID: 165635044
• Update Time: 2025-05-24

2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole
• 2229241-83-0
• EN300-1994787
• 2-chloro-5-[(oxiran-2-yl)methyl]-1,3-thiazole

• Inchi： 1S/C6H6ClNOS/c7-6-8-2-5(10-6)1-4-3-9-4/h2,4H,1,3H2
• InChI Key： VYZZQZIWYFVQJW-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CC2CO2)S1

Computed Properties

• Exact Mass: 174.9858627g/mol
• Monoisotopic Mass: 174.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole

Comprehensive Overview of 2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole (CAS No. 2229241-83-0)

2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole (CAS No. 2229241-83-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound features a unique molecular structure combining a thiazole ring, an epoxide (oxiran) group, and a chloro substituent, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its reactive epoxide functionality, which allows for further chemical modifications.

The growing demand for novel heterocyclic compounds in drug discovery has placed 2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole under the spotlight. Its thiazole core is a common motif in bioactive molecules, often associated with antimicrobial, antifungal, and anti-inflammatory properties. Meanwhile, the epoxide group is a valuable handle for ring-opening reactions, enabling the creation of diverse derivatives. This dual functionality makes the compound a hot topic in medicinal chemistry and agrochemical innovation, aligning with current trends in sustainable and precision agriculture.

In recent years, the compound’s potential role in crop protection has been explored, particularly as a precursor for developing eco-friendly pesticides. With increasing global emphasis on reducing environmental impact, researchers are investigating how 2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole can contribute to next-generation solutions. Its structural features may offer advantages in terms of selectivity and biodegradability, addressing common concerns about traditional agrochemicals.

From a synthetic chemistry perspective, the compound’s CAS No. 2229241-83-0 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on small-molecule libraries or high-throughput screening often seek such intermediates to expand their collections. The compound’s stability and reactivity profile also make it suitable for click chemistry applications, a rapidly growing area in chemical biology.

Another area of interest is the compound’s potential in material science. The thiazole ring’s electron-rich nature and the epoxide’s cross-linking capability could be leveraged to design advanced polymers or coatings with tailored properties. This aligns with the broader industry shift toward functional materials for electronics, adhesives, and sustainable packaging.

As the scientific community continues to explore 2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole, its relevance in green chemistry initiatives cannot be overlooked. Researchers are optimizing synthetic routes to minimize waste and energy consumption, reflecting the broader push for sustainable practices. The compound’s versatility ensures it remains a subject of ongoing study, with new applications likely to emerge in the coming years.

For those searching for CAS 2229241-83-0 suppliers or thiazole-epoxide derivatives, it’s essential to consider purity, storage conditions, and regulatory compliance. The compound’s niche applications mean that sourcing from specialized providers is often necessary. Additionally, computational studies and QSAR modeling are increasingly used to predict its behavior, reducing the need for extensive empirical testing.

In summary, 2-chloro-5-(oxiran-2-yl)methyl-1,3-thiazole represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted utility ensures it will remain a key player in innovation-driven industries, particularly as demand grows for smarter, greener chemical solutions.